Cas no 22225-76-9 (Acetamide,N-[2-(acetyloxy)-4-ethoxyphenyl]-)

• Product Name: Acetamide,N-[2-(acetyloxy)-4-ethoxyphenyl]-
• CAS No: 22225-76-9
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• CID: 270139
• PubChem ID: 97405
• Update Time: 2025-04-19

Acetamide,N-[2-(acetyloxy)-4-ethoxyphenyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[2-(acetyloxy)-4-ethoxyphenyl]-
• (2-acetamido-5-ethoxyphenyl) acetate
• 2-(acetylamino)-5-ethoxyphenyl acetate
• 2-Acetoxy-1-acetylamino-4-aethoxy-benzol
• 2-acetoxy-1-acetylamino-4-ethoxy-benzene
• 2-Acetoxy-4-ethoxy-acetanilid
• 2'-Acetoxy-p-acetophenetidid
• 2-Acetoxyphenacetin
• 4-Acetamino-resorcin-1-aethylaether-3-acetat
• 6-Acetamino-3-aethoxy-1-acetoxy-benzol
• AC1L3YG3
• AC1Q60WQ
• AR-1C8379
• N-(2-(Acetyloxy)-4-ethoxyphenyl)acetamide
• NSC121270
• UNII-QI6229U33R
• QI6229U33R
• 22225-76-9
• Acetamide, N-(2-(acetyloxy)-4-ethoxyphenyl)-
• NSC 121270
• P-ACETOPHENETIDIDE, 2'-HYDROXY-, ACETATE (ESTER)
• DTXSID60176770
• 2'-Acetoxy-4'-ethoxyacetanilide
• NSC-121270

• Inchi： 1S/C12H15NO4/c1-4-16-10-5-6-11(13-8(2)14)12(7-10)17-9(3)15/h5-7H,4H2,1-3H3,(H,13,14)
• InChI Key： NBWZETSFZXFSSM-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=C(C=1)OC(C)=O)NC(C)=O

Computed Properties

• Exact Mass: 237.10015
• Monoisotopic Mass: 237.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Density: 1.182
• Boiling Point: 421.4°C at 760 mmHg
• Flash Point: 208.7°C
• Refractive Index: 1.542
• PSA: 64.63
• LogP: 2.04200